Cas no 1385378-18-6 ((3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate)

• Product Name: (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate
• CAS No: 1385378-18-6
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5886979
• PubChem ID: 72020236
• Update Time: 2025-09-22

(3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS016916553
• (3R)-4,4-DIMETHYL-2-OXOOXOLAN-3-YL 3-[4,6-DIMETHYL-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]PROPANOATE
• [(3R)-4,4-Dimethyl-2-oxooxolan-3-yl] 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• 1385378-18-6
• EN300-26591223
• (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate

• Inchi： 1S/C16H22N2O4S/c1-9-11(10(2)18-15(17-9)23-5)6-7-12(19)22-13-14(20)21-8-16(13,3)4/h13H,6-8H2,1-5H3/t13-/m0/s1
• InChI Key： OTAUUEICTXRFMQ-ZDUSSCGKSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)O[C@H]1C(=O)OCC1(C)C

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate

Introduction to (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate (CAS No. 1385378-18-6)

The compound (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate, identified by its CAS number 1385378-18-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this compound, including its oxolane ring system and pyrimidine moiety, make it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic properties. The (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate structure combines several key pharmacophoric elements that are known to enhance binding affinity and selectivity. Specifically, the presence of the oxolane ring provides stability and rigidity, while the pyrimidine group introduces hydrogen bonding capabilities that can interact with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new drugs. The 4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL moiety is particularly noteworthy, as it has been shown to exhibit significant interactions with various enzymes and receptors. This feature makes it an attractive component for designing molecules with therapeutic potential in areas such as oncology, inflammation, and central nervous system disorders.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of chirality in drug design. The stereochemistry of the (3R)-configuration in this compound is critical for its biological activity. Studies have demonstrated that enantiomeric purity can significantly influence the efficacy and safety of pharmaceutical compounds. The specific stereochemical arrangement of this molecule may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. These tools have been instrumental in understanding how the (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate interacts with biological targets at a molecular level. Such insights are crucial for optimizing drug candidates and improving their pharmacological properties.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, interactions with kinases and other regulatory proteins have been observed, which could make it a valuable tool for investigating signaling pathways relevant to various diseases.

The synthesis of complex molecules like the (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate presents unique challenges but also opportunities for innovation in synthetic methodology. Advances in organic synthesis have made it possible to construct intricate molecular frameworks with high precision. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been particularly useful in achieving the desired stereochemical outcomes.

Given its structural complexity and promising biological profile, this compound is likely to be a focus of further research in academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential for elucidating its full potential as a therapeutic agent. The integration of experimental data with computational modeling will provide a comprehensive understanding of its mechanism of action.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug discovery. The (3R)-4,4-Dimethyl-2-oxooxolan-3-YL 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-YL]propanoate represents a forward-thinking approach to addressing unmet medical needs. By leveraging cutting-edge chemical techniques and interdisciplinary collaboration, researchers are poised to develop novel treatments that could significantly improve patient outcomes.